![molecular formula C19H41NO6P+ B13126275 azanium;[(4R)-2-hydroxy-2-oxido-1,3,2-dioxaphospholan-2-ium-4-yl]methyl hexadecanoate](/img/structure/B13126275.png)
azanium;[(4R)-2-hydroxy-2-oxido-1,3,2-dioxaphospholan-2-ium-4-yl]methyl hexadecanoate
Overview
Description
Azanium;[(4R)-2-hydroxy-2-oxido-1,3,2-dioxaphospholan-2-ium-4-yl]methyl hexadecanoate is a complex organic compound with a molecular formula of C19H37O6P.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of azanium;[(4R)-2-hydroxy-2-oxido-1,3,2-dioxaphospholan-2-ium-4-yl]methyl hexadecanoate typically involves the reaction of hexadecanoic acid with a cyclic phosphatidic acid precursor. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the formation of the desired product .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods are designed to optimize yield and purity while minimizing production costs and environmental impact .
Chemical Reactions Analysis
Types of Reactions
Azanium;[(4R)-2-hydroxy-2-oxido-1,3,2-dioxaphospholan-2-ium-4-yl]methyl hexadecanoate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different oxidized derivatives.
Reduction: It can also undergo reduction reactions to yield reduced forms.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions typically involve controlled temperatures and pH levels to ensure the desired reaction pathways .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized phosphatidic acid derivatives, while reduction can produce reduced forms of the compound .
Scientific Research Applications
Azanium;[(4R)-2-hydroxy-2-oxido-1,3,2-dioxaphospholan-2-ium-4-yl]methyl hexadecanoate has several scientific research applications, including:
Chemistry: Used as a reagent in various organic synthesis reactions.
Biology: Plays a role in cellular signaling and membrane dynamics.
Medicine: Investigated for its potential therapeutic effects in treating diseases such as cancer and neurodegenerative disorders.
Industry: Utilized in the production of specialized chemicals and materials
Mechanism of Action
The mechanism of action of azanium;[(4R)-2-hydroxy-2-oxido-1,3,2-dioxaphospholan-2-ium-4-yl]methyl hexadecanoate involves its interaction with specific molecular targets and pathways. It can modulate cellular signaling pathways by binding to receptors and enzymes, thereby influencing various biological processes. The compound’s effects are mediated through its ability to alter membrane dynamics and intracellular signaling cascades .
Comparison with Similar Compounds
Similar Compounds
1-palmitoyl-sn-glycero-2,3-cyclic-phosphate: Another cyclic phosphatidic acid derivative with similar biological activities.
Hexadecanoic acid, [(4R)-2-hydroxy-2-oxido-1,3,2-dioxaphospholan-4-yl]methyl ester: A closely related compound with comparable chemical properties
Uniqueness
Azanium;[(4R)-2-hydroxy-2-oxido-1,3,2-dioxaphospholan-2-ium-4-yl]methyl hexadecanoate is unique due to its specific molecular structure, which imparts distinct biological and chemical properties. Its ability to modulate cellular signaling and membrane dynamics sets it apart from other similar compounds .
Properties
Molecular Formula |
C19H41NO6P+ |
|---|---|
Molecular Weight |
410.5 g/mol |
IUPAC Name |
azanium;[(4R)-2-hydroxy-2-oxido-1,3,2-dioxaphospholan-2-ium-4-yl]methyl hexadecanoate |
InChI |
InChI=1S/C19H37O6P.H3N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(20)23-16-18-17-24-26(21,22)25-18;/h18H,2-17H2,1H3,(H,21,22);1H3/p+1/t18-;/m1./s1 |
InChI Key |
NATIUIORRLVXDB-GMUIIQOCSA-O |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)OC[C@@H]1CO[P+](O1)(O)[O-].[NH4+] |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC1CO[P+](O1)(O)[O-].[NH4+] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
